Cas no 943845-79-2 (6-(Aminomethyl)-1H-indazole Hydrochloride)

• Product Name: 6-(Aminomethyl)-1H-indazole Hydrochloride
• CAS No: 943845-79-2
• MF: C₈H₁₀ClN₃
• MW: 183.638100147247
• CID: 1038699
• PubChem ID: 70701050
• Update Time: 2025-06-14

6-(Aminomethyl)-1H-indazole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1H-Indazol-6-yl)methanamine hydrochloride
• (1H-Indazol-6-yl)methamine hydrochloride
• 1H-indazol-6-ylmethanamine,hydrochloride
• 1H-Indazole-6-methanamine hydrochloride
• A859445
• 1H-Indazol-6-ylmethanamine hydrochloride
• 1-(1H-INDAZOL-6-YL)METHANAMINE HYDROCHLORIDE
• DTXSID00743829
• (1H-Indazol-6-yl)methanaminehydrochloride
• 1-(1H-Indazol-6-yl)methanamine--hydrogen chloride (1/1)
• 1H-indazol-6-ylmethanamine;hydrochloride
• CS-0183263
• 943845-79-2
• DB-328921
• 6-(Aminomethyl)-1H-indazole Hydrochloride

• MDL： MFCD23135685
• Inchi： 1S/C8H9N3.ClH/c9-4-6-1-2-7-5-10-11-8(7)3-6;/h1-3,5H,4,9H2,(H,10,11);1H
• InChI Key： CVHQOHFFJXFXBE-UHFFFAOYSA-N
• SMILES： Cl.N1C2C=C(CN)C=CC=2C=N1

Computed Properties

• Exact Mass: 183.0563250g/mol
• Monoisotopic Mass: 183.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-(Aminomethyl)-1H-indazole Hydrochloride

Recent Advances in the Study of 6-(Aminomethyl)-1H-indazole Hydrochloride (CAS: 943845-79-2): A Comprehensive Research Brief

6-(Aminomethyl)-1H-indazole Hydrochloride (CAS: 943845-79-2) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its indazole core and aminomethyl functional group, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development, particularly in oncology and neurological disorders.

The synthesis of 6-(Aminomethyl)-1H-indazole Hydrochloride has been optimized in recent years, with several research groups reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that reduces byproducts and enhances scalability. This advancement is particularly important as the compound's structural features make it a valuable intermediate for further chemical modifications aimed at developing targeted therapies.

Pharmacological investigations have revealed that 6-(Aminomethyl)-1H-indazole Hydrochloride exhibits interesting binding affinities for various biological targets. In vitro studies have shown moderate inhibitory activity against certain kinase enzymes, suggesting potential applications in cancer treatment. Additionally, preliminary animal studies indicate that the compound may have neuroprotective effects, possibly through modulation of glutamate receptors, though this requires further validation.

Recent computational studies have provided insights into the molecular interactions of 943845-79-2 with biological targets. Molecular docking simulations suggest that the aminomethyl group plays a crucial role in forming hydrogen bonds with key residues in target proteins. These findings are guiding the design of derivatives with improved selectivity and potency, as reported in a 2024 ACS Medicinal Chemistry Letters publication.

The compound's potential as a PET (Positron Emission Tomography) tracer has also been explored. Researchers have successfully radiolabeled 6-(Aminomethyl)-1H-indazole derivatives with fluorine-18, demonstrating good brain penetration in preclinical models. This development could lead to new diagnostic tools for neurological disorders, though clinical translation remains to be demonstrated.

Safety and toxicity profiles of 943845-79-2 have been systematically evaluated in recent preclinical studies. While the compound shows acceptable acute toxicity in rodent models, chronic exposure studies are still ongoing. Researchers emphasize the need for careful evaluation of potential off-target effects, particularly given the compound's ability to cross the blood-brain barrier.

In conclusion, 6-(Aminomethyl)-1H-indazole Hydrochloride (943845-79-2) represents a versatile scaffold with multiple potential applications in drug discovery and development. Recent advances in its synthesis, biological evaluation, and structural optimization have positioned this compound as an important focus of current research in chemical biology and medicinal chemistry. Future studies will likely explore its potential in combination therapies and further elucidate its mechanism of action at the molecular level.